Cas no 129812-00-6 (Benzene, 1-bromo-4-(2,2-dimethoxyethyl)-)

• Product Name: Benzene, 1-bromo-4-(2,2-dimethoxyethyl)-
• CAS No: 129812-00-6
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 3704881
• PubChem ID: 11550515
• Update Time: 2025-04-22

Benzene, 1-bromo-4-(2,2-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2,2-dimethoxyethyl)-
• DB-162405
• SCHEMBL12433178
• 129812-00-6
• 1-bromo-4-(2,2-dimethoxyethyl)benzene

• Inchi： 1S/C10H13BrO2/c1-12-10(13-2)7-8-3-5-9(11)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： BMQZEXMHYKDISW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(OC)OC

Computed Properties

• Exact Mass: 244.00989Da
• Monoisotopic Mass: 244.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų